N-[(1-ethyl-3,5-dimethylpyrazol-4-yl)methyl]-1,2,4-benzotriazine-3-carboxamide

• IUPAC Name: N-[(1-ethyl-3,5-dimethylpyrazol-4-yl)methyl]-1,2,4-benzotriazine-3-carboxamide
• InChI: InChI=1S/C16H18N6O/c1-4-22-11(3)12(10(2)21-22)9-17-16(23)15-18-13-7-5-6-8-14(13)19-20-15/h5-8H,4,9H2,1-3H3,(H,17,23)
• InChI Key: OGASLNQYUCJPTK-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=C(C(=N1)C)CNC(=O)C2=NC3=CC=CC=C3N=N2)C
• Molecular Formula: C16H18N6O
• Molecular Weight: 310.35 g/mol

Description

N-[(1-ethyl-3,5-dimethylpyrazol-4-yl)methyl]-1,2,4-benzotriazine-3-carboxamide is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in medicinal chemistry. This compound has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been extensively studied.

Mechanism of Action

The mechanism of action of N-[(1-ethyl-3,5-dimethylpyrazol-4-yl)methyl]-1,2,4-benzotriazine-3-carboxamide is not fully understood. However, studies have suggested that this compound may exert its anticancer effects by inducing apoptosis in cancer cells. Additionally, this compound has been shown to inhibit the activity of certain enzymes involved in inflammation, which may contribute to its anti-inflammatory effects.
Biochemical and Physiological Effects:
Studies have demonstrated that N-[(1-ethyl-3,5-dimethylpyrazol-4-yl)methyl]-1,2,4-benzotriazine-3-carboxamide has a range of biochemical and physiological effects. This compound has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. Additionally, this compound has been shown to reduce inflammation in animal models, which may have implications for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of N-[(1-ethyl-3,5-dimethylpyrazol-4-yl)methyl]-1,2,4-benzotriazine-3-carboxamide is its potential as a new anticancer and anti-inflammatory agent. However, there are also limitations to using this compound in lab experiments. For example, the mechanism of action of this compound is not fully understood, which may make it challenging to develop effective treatments based on this compound. Additionally, more research is needed to determine the optimal dosage and administration of this compound for therapeutic use.

Future Directions

There are several future directions for research on N-[(1-ethyl-3,5-dimethylpyrazol-4-yl)methyl]-1,2,4-benzotriazine-3-carboxamide. One area of research could focus on understanding the mechanism of action of this compound in more detail, which could lead to the development of more effective treatments based on this compound. Additionally, more research is needed to determine the optimal dosage and administration of this compound for therapeutic use. Finally, research could focus on developing new derivatives of this compound with improved anticancer and anti-inflammatory properties.
Conclusion:
In conclusion, N-[(1-ethyl-3,5-dimethylpyrazol-4-yl)methyl]-1,2,4-benzotriazine-3-carboxamide has shown promising results as a potential anticancer and anti-inflammatory agent. However, more research is needed to fully understand the mechanism of action of this compound and to determine the optimal dosage and administration for therapeutic use. Additionally, future research could focus on developing new derivatives of this compound with improved properties.

Synthesis Methods

The synthesis of N-[(1-ethyl-3,5-dimethylpyrazol-4-yl)methyl]-1,2,4-benzotriazine-3-carboxamide has been achieved using different methods. One of the most commonly used methods involves the reaction of 1,2,4-benzotriazine-3-carboxylic acid with N-ethyl-N-methyl-4-nitrosoaniline in the presence of triethylamine. The resulting intermediate is then reduced with sodium borohydride to yield the final product.

Scientific Research Applications

N-[(1-ethyl-3,5-dimethylpyrazol-4-yl)methyl]-1,2,4-benzotriazine-3-carboxamide has been studied extensively for its potential applications in medicinal chemistry. This compound has shown promising results as a potential anticancer agent, with studies demonstrating its ability to inhibit the growth of various cancer cell lines. Additionally, this compound has been studied for its potential use as an anti-inflammatory agent, with studies demonstrating its ability to reduce inflammation in animal models.